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Compound of Interest

Compound Name: TG6-10-1

Cat. No.: B611318 Get Quote

Essential Safety and Handling Guide for TG6-10-
1
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal information for the

experimental compound TG6-10-1. TG6-10-1 is a potent and selective antagonist of the G

protein-coupled receptor 55 (GPR55) and the prostaglandin E2 receptor subtype 2 (EP2),

making it a valuable tool in cancer, inflammation, and pain signaling research.[1] Adherence to

these guidelines is crucial for ensuring laboratory safety and maintaining the integrity of your

experiments.

Chemical and Physical Properties
A summary of key quantitative data for TG6-10-1 is provided in the table below for easy

reference.
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Property Value

Chemical Formula C₂₃H₂₃F₃N₂O₄

Molecular Weight 448.43 g/mol [2][3]

CAS Number 1415716-58-3[2][3]

Appearance White to off-white solid powder

Solubility Soluble in DMSO (100 mg/mL)

Storage Temperature 2-8°C (short-term); -20°C (long-term)

Purity ≥98% (by HPLC)

Personal Protective Equipment (PPE)
While TG6-10-1 is not classified as a hazardous substance under Regulation (EC) No.

1907/2006 (REACH), and a formal Safety Data Sheet (SDS) is not required, it is imperative to

follow standard laboratory safety protocols to minimize exposure and prevent contamination.

The following PPE is mandatory when handling TG6-10-1:

Eye Protection: Chemical safety glasses or goggles should be worn at all times to protect

from splashes or airborne particles.

Hand Protection: Nitrile or latex gloves are required to prevent skin contact. Change gloves

immediately if they become contaminated.

Body Protection: A standard laboratory coat must be worn to protect clothing and skin.

Respiratory Protection: While generally not required for handling small quantities in a well-

ventilated area, a dust mask or respirator should be considered if there is a risk of generating

aerosols or handling bulk powder.

Operational Plan: Handling and Preparation of
Solutions
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Follow these step-by-step instructions for the safe handling and preparation of TG6-10-1
solutions.

Engineering Controls: All handling of solid TG6-10-1 should be performed in a chemical fume

hood or a designated, well-ventilated area to minimize inhalation risk.

Weighing: Carefully weigh the desired amount of TG6-10-1 powder on an analytical balance

within the fume hood. Avoid creating dust.

Dissolving: To prepare a stock solution, add the appropriate volume of dimethyl sulfoxide

(DMSO) to the weighed powder. Gently vortex or sonicate until the solid is completely

dissolved.

Storage of Solutions: Stock solutions should be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles and stored at -20°C for up to 3 months. Protect from light.

Disposal Plan
Proper disposal of TG6-10-1 and its containers is essential to prevent environmental

contamination.

Unused Solid Material: Unwanted solid TG6-10-1 should be disposed of as chemical waste

in accordance with local, state, and federal regulations.

Solutions: Solutions of TG6-10-1 in DMSO should be collected in a designated hazardous

waste container for organic solvents.

Contaminated Materials: All disposable materials that have come into contact with TG6-10-1,

such as pipette tips, tubes, and gloves, should be placed in a sealed bag and disposed of as

chemical waste.

Signaling Pathway Diagrams
TG6-10-1 exerts its effects by antagonizing the GPR55 and EP2 receptors. The following

diagrams illustrate the signaling pathways inhibited by this compound.
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Caption: GPR55 signaling pathway, antagonized by TG6-10-1.
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Caption: Prostaglandin E2 Receptor (EP2) pathway, inhibited by TG6-10-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling TG6-10-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611318#personal-protective-equipment-for-handling-
tg6-10-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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